7-Amino-3,4-dihydroquinoxalin-2(1H)-one

• IUPAC Name: 7-amino-3,4-dihydro-1H-quinoxalin-2-one
• InChI: InChI=1S/C8H9N3O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-3,10H,4,9H2,(H,11,12)
• InChI Key: DJXGMOLGTSLRTP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(N1)C=CC(=C2)N
• Molecular Formula: C8H9N3O
• DSSTOX Substance ID: DTXSID20328576
• Molecular Weight: 163.18 g/mol
• CAS No.: 251474-50-7

Description

7-Amino-3,4-dihydroquinoxalin-2(1H)-one, commonly known as 7-Aminoquinoxaline, is a heterocyclic compound that has been studied extensively for its various applications in scientific research. 7-Aminoquinoxaline is a derivative of quinoxaline and is used in various fields such as biochemistry, pharmacology, and materials science. 7-Aminoquinoxaline is a versatile compound due to its unique chemical structure, which allows it to be used in a variety of applications.

Scientific Research Applications

Anticancer Lead and Tumor-Vascular Disrupting Agents

The compound 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one, a derivative of 7-Amino-3,4-dihydroquinoxalin-2(1H)-one, has been identified as a promising anticancer lead. It inhibited tumor growth significantly in mice and showed high antiproliferative activity in human tumor cell lines. This compound acts by inhibiting tumor cell proliferation, inducing apoptosis, and disrupting tumor vasculature, making it a novel class of tubulin-binding tumor-vascular disrupting agents (Cui et al., 2017).

Advances in Synthesis and Bioactivities

Recent advances in the synthesis of 3,4-Dihydroquinoxalin-2-ones, which include this compound, have been explored. Various synthetic approaches have been developed, highlighting the biological activity of these compounds (Kristoffersen & Hansen, 2017).

Solid- and Solution-Phase Parallel Synthesis

A new methodology for the parallel synthesis of 3,4-dihydroquinoxalin-2-ones, involving solid- and solution-phase chemistry, has been developed. This approach facilitates the generation of libraries in a high-throughput parallel format, beneficial for pharmaceutical research (Laborde et al., 2001).

Synthesis for Pharmaceutical Applications

The regioselectivity of cyclocondensation for synthesizing 3,4-dihydroquinoxalin-2(1H)-ones has been studied. This research is crucial for determining the structure of regioisomers and has significant implications for the synthesis of pharmaceutical applications (Dobiáš et al., 2017).

Enzyme Substrate Studies

Studies on 3,4-dihydroquinoxalin-2(1H)-one derivatives as potential substrates for enzymes like horseradish peroxidase and its mimetic enzyme hemin have been conducted. This research is pivotal for understanding enzyme-substrate interactions and for developing new biochemical assays (Li & Townshend, 1997).

Aerobic Oxidative Amination

A copper-catalyzed aerobic sp3 C-H amination of 3,4-dihydroquinoxalin-2(1H)-ones has been developed. This method provides an efficient way to access 3-aminoquinoxalinone derivatives, useful in pharmaceutical synthesis (Wan et al., 2021).